Cas no 900010-61-9 (9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 900010-61-9
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5494531
• Update Time: 2025-07-01

9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-6-carboxamide, 8,9-dihydro-9-(3-methoxyphenyl)-2-[4-(1-methylethyl)phenyl]-8-oxo-
• 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C22H21N5O3/c1-12(2)13-7-9-14(10-8-13)20-24-17(19(23)28)18-21(26-20)27(22(29)25-18)15-5-4-6-16(11-15)30-3/h4-12H,1-3H3,(H2,23,28)(H,25,29)
• InChI Key： WLADDJIMFYCVLE-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=C(C(C)C)C=C3)=NC=2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide

Professional Introduction to Compound with CAS No 900010-61-9 and Product Name: 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide

Compound with the CAS number 900010-61-9 and the product name 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups in its molecular framework suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

The molecular structure of this compound features a purine core, which is a fundamental component in many bioactive molecules. Specifically, the presence of a 6-carboxamide group at the 6-position of the purine ring and an 8-oxo group at the 8-position introduces unique electronic and steric properties that can influence its interactions with biological targets. The aromatic rings in the molecule, particularly the 3-methoxyphenyl and 2-4-(propan-2-yl)phenyl substituents, further enhance its complexity and potential for selective binding.

Recent studies have highlighted the importance of purine derivatives in the development of therapeutic agents. The 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide compound has been investigated for its potential role in modulating various biological pathways. Its structural features suggest that it may interact with enzymes and receptors involved in processes such as DNA replication, transcription, and signal transduction. These interactions are critical for developing drugs that can target specific diseases effectively.

In particular, the 6-carboxamide moiety is known to enhance binding affinity and selectivity, which are crucial factors in drug design. This group can form hydrogen bonds with polar residues in protein targets, thereby stabilizing the drug-target complex. The 8-oxo group, on the other hand, can influence the electronic properties of the molecule, affecting its ability to penetrate cell membranes and reach its target site. These features make this compound a promising candidate for further exploration in drug discovery.

Current research in medicinal chemistry is increasingly focused on developing small molecules that can modulate biological processes with high precision. The 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide compound aligns well with this trend. Its complex structure allows for fine-tuning of its pharmacological properties through structural modifications. This flexibility is essential for optimizing drug candidates for clinical use.

One of the most exciting aspects of this compound is its potential application in oncology research. Purine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of functional groups in this compound may enable it to disrupt critical signaling pathways that drive tumor growth. Preliminary studies have suggested that it can inhibit the activity of certain kinases with high selectivity, making it a valuable tool for developing targeted cancer therapies.

Additionally, the compound's structural features make it a suitable candidate for investigating its effects on inflammation and immune responses. Purine derivatives have been implicated in various inflammatory pathways, and modifications to their structure can lead to novel anti-inflammatory agents. The presence of both aromatic rings and polar functional groups suggests that this compound may interact with inflammatory mediators and modulate immune cell function.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the purine core and introduce the various substituents accurately. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are essential for achieving high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

In conclusion, compound with CAS No 900010-61-9 and product name 9-(3-methoxyphenyl)-8-oxo-2-4-(propan-2-y l)phenyl -8 , 9 -dihydro -7 H -purine -6 -carboxamide represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and unique functional groups make it a promising candidate for various therapeutic applications. Further research is needed to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug development.